Cas no 912760-87-3 (Ethyl (2e)-3-(4-Amino-5-Bromopyridin-3-Yl)Prop-2-Enoate)

• Product Name: Ethyl (2e)-3-(4-Amino-5-Bromopyridin-3-Yl)Prop-2-Enoate
• CAS No: 912760-87-3
• MF: C₁₀H₁₁BrN₂O₂
• MW: 271.110541582108
• MDL: MFCD07781150
• CID: 93206
• PubChem ID: 37030098
• Update Time: 2025-05-20

Ethyl (2e)-3-(4-Amino-5-Bromopyridin-3-Yl)Prop-2-Enoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4-amino-5-bromo-3-pyridyl)acrylate
• ethyl 3-(4-amino-5-bromopyridin-3-yl)prop-2-enoate
• ETHYL 3-(4-AMINO-5-BROMO(PYRIDIN-3-YL))ACRYLATE
• Ethyl 3-(4-amino-5-bromo-3-pyridinyl)-2-propenoate (ACI)
• ethyl (E)-3-(4-amino-5-bromopyridin-3-yl)prop-2-enoate
• MFCD07781150
• Ethyl 3-(4-amino-5-bromopyridin-3-yl)acrylate
• Ethyl3-(4-amino-5-bromopyridin-3-yl)acrylate
• 912760-87-3
• 3-(4-Amino-5-bromo-3-pyridyl)acrylic acid ethyl ester
• AKOS015854748
• Ethyl (2e)-3-(4-Amino-5-Bromopyridin-3-Yl)Prop-2-Enoate

• MDL： MFCD07781150
• Inchi： 1S/C10H11BrN2O2/c1-2-15-9(14)4-3-7-5-13-6-8(11)10(7)12/h3-6H,2H2,1H3,(H2,12,13)/b4-3+
• InChI Key： KRCHHJLLXKLSBJ-ONEGZZNKSA-N
• SMILES： BrC1C=NC=C(C=1N([H])[H])/C=C/C(OCC)=O

Computed Properties

• Exact Mass: 270.00000
• Monoisotopic Mass: 270.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Color/Form: powder
• Density: 1.518
• Boiling Point: 395.2°C at 760 mmHg
• Flash Point: 192.8°C
• Refractive Index: 1.625
• PSA: 65.21000
• LogP: 2.58380
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on Ethyl (2e)-3-(4-Amino-5-Bromopyridin-3-Yl)Prop-2-Enoate

Ethyl (2e)-3-(4-Amino-5-Bromopyridin-3-Yl)Prop-2-Enoate (CAS No. 912760-87-3): A Comprehensive Overview in Modern Chemical Biology

Ethyl (2e)-3-(4-Amino-5-Bromopyridin-3-Yl)Prop-2-Enoate (CAS No. 912760-87-3) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its Ethyl ester group and a pyridine core modified with an amino and bromine substituents, represents a promising candidate for various biochemical applications.

The molecular structure of Ethyl (2e)-3-(4-Amino-5-Bromopyridin-3-Yl)Prop-2-Enoate is meticulously designed to facilitate interactions with biological targets, making it a valuable tool in drug discovery and molecular research. The presence of the 4-Amino group at the pyridine ring enhances its reactivity, allowing for further functionalization and derivatization, which is crucial for developing novel therapeutic agents.

In recent years, the compound has been extensively studied for its potential in modulating biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The 5-Bromopyridin-3-Yl moiety contributes to its ability to interact with specific enzymes and receptors, thereby influencing cellular processes. This dual functionality has made Ethyl (2e)-3-(4-Amino-5-Bromopyridin-3-Yl)Prop-2-Enoate a focal point in synthetic chemistry and medicinal chemistry research.

One of the most compelling aspects of Ethyl (2e)-3-(4-Amino-5-Bromopyridin-3-Yl)Prop-2-Enoate is its versatility in chemical transformations. The compound can undergo various reactions, including nucleophilic substitution, condensation, and coupling reactions, which are essential for constructing more complex molecules. These reactions are pivotal in the synthesis of analogs that may exhibit enhanced pharmacological properties.

The pharmaceutical industry has been particularly interested in this compound due to its potential as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). The ability to modify its structure allows researchers to fine-tune its biological activity, making it a versatile building block for drug development. Several studies have demonstrated its efficacy in inhibiting key enzymes involved in disease pathways, highlighting its therapeutic promise.

Recent advancements in computational chemistry have further enhanced the understanding of Ethyl (2e)-3-(4-Amino-5-Bromopyridin-3-Yl)Prop-2-Enoate's interactions with biological targets. Molecular docking simulations have revealed that this compound can bind effectively to specific protein pockets, suggesting its potential as a scaffold for designing inhibitors. These computational insights have guided experimental efforts, leading to more targeted and efficient synthetic strategies.

The role of Ethyl (2e)-3-(4-Amino-5-Bromopyridin-3-Yl)Prop-2-Enoate in material science is also noteworthy. Its unique structural features make it suitable for developing novel materials with applications in sensors, catalysts, and polymers. The compound's ability to form stable complexes with other molecules has been exploited to create functional materials that exhibit desirable properties such as high selectivity and sensitivity.

In conclusion, Ethyl (2e)-3-(4-Amino-5-Bromopyridin-3-Yl)Prop-2-Enoate (CAS No. 912760-87-3) is a multifaceted compound with significant implications in chemical biology and pharmaceutical research. Its structural features and reactivity make it an invaluable tool for developing new drugs and materials. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge is undeniable.